Cas no 1597-32-6 (6-fluoropyridin-2-amine)

• Product Name: 6-fluoropyridin-2-amine
• CAS No: 1597-32-6
• MF: C₅H₅FN₂
• MW: 112.105004072189
• MDL: MFCD04114200
• CID: 41641
• PubChem ID: 2761399
• Update Time: 2025-05-19

6-fluoropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-fluoropyridine
• 6-fluoro-pyridin-2-ylamine
• 4''-ethoxy-2,2,2-trifluoroacetophenone
• 6-fluoropyridin-2-amine
• MFCD04114200
• 2-Amino-6-fluoropyridine, 98%
• 2-Pyridinamine, 6-fluoro-
• AB17974
• A2879
• CS-W003162
• J-507993
• 6-FLUORO-2-PYRIDINAMINE
• UZALKVXCOUSWSL-UHFFFAOYSA-N
• DIBUTYLAMIDOSULFENYLCHLORIDE
• 6-fluoropyridin-2-ylamine
• FT-0633691
• EN300-81018
• DTXSID00375745
• 6-fluoro-2-pyridylamine
• A3531
• SY007863
• HY-W003162
• PS-9246
• 1597-32-6
• 6-fluoro-pyridin-2-ylamin
• AM20070190
• SCHEMBL244187
• AKOS005063465
• BBL101416
• STL555212
• DB-005181
• 674-503-4

• MDL： MFCD04114200
• Inchi： 1S/C5H5FN2/c6-4-2-1-3-5(7)8-4/h1-3H,(H2,7,8)
• InChI Key： UZALKVXCOUSWSL-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(N)=N1

Computed Properties

• Exact Mass: 112.04400
• Monoisotopic Mass: 112.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38.9A^2

Experimental Properties

• Density: 1.257
• Melting Point: 57.0 to 61.0 deg-C
• Boiling Point: 155.6℃ at 760 mmHg
• Flash Point: 89.9℃
• Refractive Index: 1.452
• PSA: 38.91000
• LogP: 1.38410

6-fluoropyridin-2-amine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：6.1
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 6-fluoropyridin-2-amine

Introduction to 6-fluoropyridin-2-amine (CAS No. 1597-32-6) and Its Applications in Modern Chemical Biology

6-fluoropyridin-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1597-32-6, is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a versatile building block for the synthesis of various bioactive molecules, including drug candidates and research tools. Its unique structural features, particularly the presence of a fluorine atom at the 6-position and an amine group at the 2-position, make it a valuable intermediate in medicinal chemistry.

The significance of 6-fluoropyridin-2-amine stems from its ability to enhance the pharmacological properties of molecules it is incorporated into. Fluorine atoms are well-known for their ability to modulate metabolic stability, lipophilicity, and binding affinity, making them indispensable in drug design. The amine group provides a site for further functionalization, allowing chemists to tailor the properties of the resulting compounds to specific biological targets.

In recent years, 6-fluoropyridin-2-amine has been extensively studied for its role in developing small-molecule inhibitors targeting various therapeutic areas. One notable application is in the field of oncology, where fluorinated pyridines have been shown to improve the efficacy of kinase inhibitors. For instance, studies have demonstrated that incorporating a fluorine atom into pyridine-based scaffolds can enhance binding to protein targets, leading to more potent and selective inhibitors.

Moreover, 6-fluoropyridin-2-amine has found utility in the development of antiviral and antibacterial agents. The fluorine atom's electronic properties can influence the interactions between a drug molecule and its biological target, potentially leading to improved therapeutic outcomes. Recent research has highlighted its use in designing novel antiviral compounds that target viral proteases and polymerases, showcasing its importance in combating emerging infectious diseases.

The compound's versatility also extends to its role in designing probes for biochemical assays. Researchers have utilized 6-fluoropyridin-2-amine to develop fluorescent dyes and substrates that facilitate the study of enzyme mechanisms and protein interactions. These tools are invaluable for understanding complex biological processes at the molecular level, contributing to advancements in drug discovery and diagnostics.

From a synthetic chemistry perspective, 6-fluoropyridin-2-amine offers a convenient entry point for constructing more complex molecules through various reactions such as nucleophilic substitution, condensation reactions, and metal-catalyzed cross-coupling. Its reactivity allows for the introduction of additional functional groups, enabling chemists to fine-tune the properties of their synthetic targets.

The pharmaceutical industry has also recognized the potential of 6-fluoropyridin-2-amine as a key intermediate in producing next-generation therapeutics. Its incorporation into drug candidates has led to improved pharmacokinetic profiles, including enhanced bioavailability and reduced toxicity. This underscores its importance in modern drug development pipelines.

In conclusion, 6-fluoropyridin-2-amine (CAS No. 1597-32-6) is a multifaceted compound with broad applications in chemical biology and pharmaceutical research. Its unique structural features make it an indispensable tool for designing novel bioactive molecules with improved therapeutic potential. As research continues to uncover new applications for this compound, its significance in advancing medical science is poised to grow even further.